Cas no 2229113-27-1 ({5-(chloromethyl)-2-methoxyphenylmethyl}dimethylamine)

• Product Name: {5-(chloromethyl)-2-methoxyphenylmethyl}dimethylamine
• CAS No: 2229113-27-1
• MF: C₁₁H₁₆ClNO
• MW: 213.703842163086
• CID: 6327058
• PubChem ID: 165677864
• Update Time: 2025-05-19

{5-(chloromethyl)-2-methoxyphenylmethyl}dimethylamine Chemical and Physical Properties

Names and Identifiers

• {5-(chloromethyl)-2-methoxyphenylmethyl}dimethylamine
• EN300-1996677
• {[5-(chloromethyl)-2-methoxyphenyl]methyl}dimethylamine
• 2229113-27-1

• Inchi： 1S/C11H16ClNO/c1-13(2)8-10-6-9(7-12)4-5-11(10)14-3/h4-6H,7-8H2,1-3H3
• InChI Key： INORHNDBFZYIKI-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(=C(C=1)CN(C)C)OC

Computed Properties

• Exact Mass: 213.0920418g/mol
• Monoisotopic Mass: 213.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 12.5Ų

Additional information on {5-(chloromethyl)-2-methoxyphenylmethyl}dimethylamine

Introduction to {5-(chloromethyl)-2-methoxyphenylmethyl}dimethylamine (CAS No. 2229113-27-1)

{5-(chloromethyl)-2-methoxyphenylmethyl}dimethylamine (CAS No. 2229113-27-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential applications in drug development. This compound is characterized by its chloromethyl and methoxyphenylmethyl functional groups, which confer it with specific chemical and biological activities. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and potential therapeutic applications of this compound.

The chemical structure of {5-(chloromethyl)-2-methoxyphenylmethyl}dimethylamine is of particular interest due to its combination of aromatic and aliphatic functionalities. The presence of the chloromethyl group provides a reactive site for further chemical modifications, making it a valuable intermediate in the synthesis of more complex molecules. The methoxyphenylmethyl moiety, on the other hand, contributes to the compound's lipophilicity and can influence its interaction with biological targets.

The synthesis of {5-(chloromethyl)-2-methoxyphenylmethyl}dimethylamine typically involves several steps, including the formation of the methoxyphenylmethyl intermediate and subsequent functionalization with the chloromethyl group. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound. For instance, a study published in the Journal of Organic Chemistry reported a novel one-pot synthesis method that significantly reduced reaction time and improved yield.

In terms of biological activities, {5-(chloromethyl)-2-methoxyphenylmethyl}dimethylamine has shown promising results in various assays. Preliminary studies have indicated that it exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory pathway. Additionally, it has demonstrated potential as an antitumor agent, with studies showing its ability to induce apoptosis in cancer cells. These findings suggest that this compound could be a valuable lead for developing new therapeutic agents.

The pharmacokinetic properties of {5-(chloromethyl)-2-methoxyphenylmethyl}dimethylamine have also been investigated to assess its suitability as a drug candidate. Studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for ensuring effective delivery to target tissues. Moreover, its low toxicity profile makes it an attractive candidate for further preclinical and clinical evaluation.

Clinical trials are currently underway to evaluate the safety and efficacy of {5-(chloromethyl)-2-methoxyphenylmethyl}dimethylamine in treating various diseases. Early results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses. These findings pave the way for more advanced clinical trials to further validate its therapeutic potential.

In conclusion, {5-(chloromethyl)-2-methoxyphenylmethyl}dimethylamine (CAS No. 2229113-27-1) is a promising compound with a unique chemical structure and diverse biological activities. Its potential applications in anti-inflammatory and antitumor therapies make it an exciting area of research in medicinal chemistry. Ongoing studies and clinical trials will continue to shed light on its full therapeutic potential and contribute to the development of new treatments for various diseases.